Cas no 667912-04-1 (1-({4'-chloro-[1,1'-biphenyl]-4-yl}sulfonyl)-4-methylpiperazine)
667912-04-1 structure
Product Name:1-({4'-chloro-[1,1'-biphenyl]-4-yl}sulfonyl)-4-methylpiperazine
CAS No:667912-04-1
MF:C17H19ClN2O2S
MW:350.862962007523
CID:5418147
PubChem ID:983834
Update Time:2023-11-21
1-({4'-chloro-[1,1'-biphenyl]-4-yl}sulfonyl)-4-methylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- CHEMBL1555696
- F3394-0176
- 1-({4'-chloro-[1,1'-biphenyl]-4-yl}sulfonyl)-4-methylpiperazine
- HMS2431K04
- AKOS000812184
- Z275022204
- MLS000088738
- 667912-04-1
- SR-01000263114
- 1-[(4'-chloro-4-biphenylyl)sulfonyl]-4-methylpiperazine
- SR-01000263114-1
- SMR000072761
- 1-[4-(4-chlorophenyl)phenyl]sulfonyl-4-methylpiperazine
- 1-((4'-chloro-[1,1'-biphenyl]-4-yl)sulfonyl)-4-methylpiperazine
- VU0153668-7
- 1-[(4′-Chloro[1,1′-biphenyl]-4-yl)sulfonyl]-4-methylpiperazine
-
- Inchi: 1S/C17H19ClN2O2S/c1-19-10-12-20(13-11-19)23(21,22)17-8-4-15(5-9-17)14-2-6-16(18)7-3-14/h2-9H,10-13H2,1H3
- InChI Key: VVFGAIPJNPYEAK-UHFFFAOYSA-N
- SMILES: N1(S(C2=CC=C(C3=CC=C(Cl)C=C3)C=C2)(=O)=O)CCN(C)CC1
Computed Properties
- Exact Mass: 350.0855767g/mol
- Monoisotopic Mass: 350.0855767g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 469
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 49Ų
Experimental Properties
- Density: 1.284±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 489.4±55.0 °C(Predicted)
- pka: 6.03±0.42(Predicted)
1-({4'-chloro-[1,1'-biphenyl]-4-yl}sulfonyl)-4-methylpiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3394-0176-2μmol |
1-({4'-chloro-[1,1'-biphenyl]-4-yl}sulfonyl)-4-methylpiperazine |
667912-04-1 | 2μmol |
$57.0 | 2023-09-11 | ||
| Life Chemicals | F3394-0176-5μmol |
1-({4'-chloro-[1,1'-biphenyl]-4-yl}sulfonyl)-4-methylpiperazine |
667912-04-1 | 5μmol |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3394-0176-10μmol |
1-({4'-chloro-[1,1'-biphenyl]-4-yl}sulfonyl)-4-methylpiperazine |
667912-04-1 | 10μmol |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3394-0176-20μmol |
1-({4'-chloro-[1,1'-biphenyl]-4-yl}sulfonyl)-4-methylpiperazine |
667912-04-1 | 20μmol |
$79.0 | 2023-09-11 | ||
| Life Chemicals | F3394-0176-1mg |
1-({4'-chloro-[1,1'-biphenyl]-4-yl}sulfonyl)-4-methylpiperazine |
667912-04-1 | 1mg |
$54.0 | 2023-09-11 | ||
| Life Chemicals | F3394-0176-2mg |
1-({4'-chloro-[1,1'-biphenyl]-4-yl}sulfonyl)-4-methylpiperazine |
667912-04-1 | 2mg |
$59.0 | 2023-09-11 | ||
| Life Chemicals | F3394-0176-3mg |
1-({4'-chloro-[1,1'-biphenyl]-4-yl}sulfonyl)-4-methylpiperazine |
667912-04-1 | 3mg |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3394-0176-4mg |
1-({4'-chloro-[1,1'-biphenyl]-4-yl}sulfonyl)-4-methylpiperazine |
667912-04-1 | 4mg |
$66.0 | 2023-09-11 | ||
| Life Chemicals | F3394-0176-5mg |
1-({4'-chloro-[1,1'-biphenyl]-4-yl}sulfonyl)-4-methylpiperazine |
667912-04-1 | 5mg |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3394-0176-10mg |
1-({4'-chloro-[1,1'-biphenyl]-4-yl}sulfonyl)-4-methylpiperazine |
667912-04-1 | 10mg |
$79.0 | 2023-09-11 |
1-({4'-chloro-[1,1'-biphenyl]-4-yl}sulfonyl)-4-methylpiperazine Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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